8-methoxy-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: 8-methoxy-N-[[1-(4-methylthiadiazole-5-carbonyl)piperidin-4-yl]methyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C21H22N4O5S/c1-12-18(31-24-23-12)20(27)25-8-6-13(7-9-25)11-22-19(26)15-10-14-4-3-5-16(29-2)17(14)30-21(15)28/h3-5,10,13H,6-9,11H2,1-2H3,(H,22,26)
• InChI Key: SQZOBOXMLGPJIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCC(CC2)CNC(=O)C3=CC4=C(C(=CC=C4)OC)OC3=O
• Molecular Formula: C21H22N4O5S
• Molecular Weight: 442.5 g/mol
• CAS No.: 1235267-66-9

Description

8-methoxy-N-((1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C21H22N4O5S and its molecular weight is 442.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Several studies have focused on synthesizing novel derivatives and evaluating their biological activities. For instance, Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, demonstrating significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020). Similarly, Shah et al. (2016) synthesized novel N-(4-(8-methoxy-2-oxo-2H-chromen-3-yl) thiazol-2-yl) amide derivatives and evaluated them for antimicrobial, antifungal, and antimalarial activities (Shah et al., 2016).

Anticancer and Antimicrobial Properties

Research has also explored the anticancer and antimicrobial properties of these compounds. Gomha et al. (2018) synthesized thiazole-pyranochromene and thiadiazole-pyranochromene derivatives, showing promising anticancer activity (Gomha et al., 2018). Another study by El Gaafary et al. (2021) focused on the synthesis of 3-amino-1-(2,5-dichlorophenyl)-8-methoxy-1H-benzo[f]-chromene-2-carbonitrile, revealing significant cytotoxic activities against various cancer cell lines (El Gaafary et al., 2021).

Chemical Synthesis and Material Science

Beyond biological activities, these compounds have applications in chemical synthesis and material science. For example, the study by Lee (2007) on the novel synthesis of N-methoxy-N-methylamides from 4,6-pyrimidyl urethane and Grignard reagents shows the utility of these compounds in organic synthesis (Lee, 2007).